4,6-bis(dipropylamino)-1,3,5-triazine-2-carbonitrile

• IUPAC Name: 4,6-bis(dipropylamino)-1,3,5-triazine-2-carbonitrile
• InChI: InChI=1S/C16H28N6/c1-5-9-21(10-6-2)15-18-14(13-17)19-16(20-15)22(11-7-3)12-8-4/h5-12H2,1-4H3
• InChI Key: MNJUUUHOQIANTJ-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C1=NC(=NC(=N1)C#N)N(CCC)CCC
• Molecular Formula: C16H28N6
• Molecular Weight: 304.43 g/mol

Description

4,6-bis(dipropylamino)-1,3,5-triazine-2-carbonitrile, commonly known as DPA-TC, is a chemical compound that belongs to the triazine family. DPA-TC has gained significant attention in scientific research due to its unique properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of DPA-TC is not fully understood, but it is believed to involve the formation of a complex with metal ions. This complexation leads to changes in the fluorescence properties of DPA-TC, which can be used for sensing and detection applications. In cancer treatment, DPA-TC has been shown to induce apoptosis in cancer cells through the inhibition of the NF-κB pathway.
Biochemical and Physiological Effects:
DPA-TC has been shown to have low toxicity and high biocompatibility, making it a promising candidate for biomedical applications. In vitro studies have demonstrated that DPA-TC can selectively induce apoptosis in cancer cells, while leaving normal cells unharmed. DPA-TC has also been shown to inhibit the growth and migration of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of DPA-TC is its versatility and ease of use in various lab experiments. DPA-TC can be easily synthesized and modified to suit specific research needs. However, one of the limitations of DPA-TC is its limited solubility in water, which can affect its performance in certain applications.

Future Directions

There are several future directions for the research and development of DPA-TC. One area of interest is the further exploration of its potential as a therapeutic agent for cancer treatment. Another area of interest is the development of new materials based on DPA-TC, which could have applications in electronics, optics, and sensing. Additionally, the optimization of the synthesis method for DPA-TC could lead to improved yields and purity, making it more accessible for research and commercial use.
Conclusion:
In conclusion, DPA-TC is a versatile and promising compound that has gained significant attention in scientific research. Its unique properties and potential applications in various fields make it an exciting area of study. With further research and development, DPA-TC could have significant implications for biomedical, materials science, and chemical research.

Synthesis Methods

DPA-TC can be synthesized through a multistep process, starting with the reaction of 2,4,6-trichloro-1,3,5-triazine with dipropylamine. The resulting product is then treated with potassium cyanide to yield DPA-TC. The synthesis method has been optimized to obtain high yields and purity of DPA-TC.

Scientific Research Applications

DPA-TC has been extensively studied for its potential applications in various fields, including chemistry, biology, and materials science. In chemistry, DPA-TC has been used as a fluorescent probe for the detection of metal ions. In biology, DPA-TC has been explored as a potential therapeutic agent for cancer treatment. In materials science, DPA-TC has been used as a building block for the synthesis of novel materials with unique properties.